Cas no 915919-74-3 (2-(1-Benzylpiperidin-2-yl)ethanamine)

• Product name: 2-(1-Benzylpiperidin-2-yl)ethanamine
• CAS No: 915919-74-3
• MF: C₁₄H₂₂N₂
• MW: 218.33788
• MDL: MFCD08059850
• CID: 996557
• PubChem ID: 45791071

2-(1-Benzylpiperidin-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Benzylpiperidin-2-yl)ethanamine
• 2-(1-benzylpiperidin-2-yl)ethanamine(SALTDATA: FREE)
• 2-(1-Benzyl-piperidin-2-yl)-ethylamine
• CHEMBRDG-BB 4011853
• 2,6-DIBROMOPHENOL ACETATE
• DTXSID10672398
• SCHEMBL4489433
• AKOS004910647
• MFCD08059850
• 915919-74-3
• BS-36595
• 2-(1-Benzylpiperidin-2-yl)ethan-1-amine
• 2-(1-benzyl-2-piperidinyl)ethanamine
• 2-(1-Benzylpiperidin-2-yl)ethanamine, AldrichCPR
• EN300-1863771

• MDL： MFCD08059850
• Inchi： InChI=1S/C14H22N2/c15-10-9-14-8-4-5-11-16(14)12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12,15H2
• InChI Key： KDPMGDIOCGIION-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN2CCCCC2CCN

Computed Properties

• Exact Mass: 218.17800
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 319.4±15.0 °C at 760 mmHg
• Flash Point: 136.4±15.5 °C
• PSA: 29.26000
• LogP: 3.02810
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(1-Benzylpiperidin-2-yl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(1-Benzylpiperidin-2-yl)ethanamine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-(1-Benzylpiperidin-2-yl)ethanamine

2-(1-Benzylpiperidin-2-yl)ethanamine: A Comprehensive Overview

2-(1-Benzylpiperidin-2-yl)ethanamine (CAS No. 915919-74-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and industrial chemistry. This compound is characterized by its unique chemical structure, which combines a piperidine ring with a benzyl group and an ethanamine side chain. The benzylpiperidine moiety contributes to its aromatic and cyclic properties, while the ethanamine group introduces amine functionality, enhancing its reactivity and utility in chemical reactions.

The molecular formula of 2-(1-Benzylpiperidin-2-yl)ethanamine is C₁₄H₂₃N, with a molecular weight of 207.35 g/mol. Its structure consists of a six-membered piperidine ring substituted at the 1-position with a benzyl group (a benzene ring attached via a methylene bridge) and at the 2-position with an ethanamine group (a two-carbon chain ending in an amine functional group). This arrangement provides the compound with both aromatic stability and amine reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of benzylpiperidine derivatives in drug discovery. For instance, researchers have explored the use of 2-(1-Benzylpiperidin-2-yl)ethanamine as a precursor for bioactive molecules targeting various therapeutic areas, such as central nervous system disorders and cancer. The compound's ability to form stable complexes with metal ions has also been investigated for applications in coordination chemistry and catalysis.

In terms of physical properties, 2-(1-Benzylpiperidin-2-yl)ethanamine exhibits a melting point of approximately 85°C and a boiling point around 340°C under standard conditions. It is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethanol. These properties make it suitable for use in organic synthesis reactions requiring controlled solubility and reactivity.

The synthesis of 2-(1-Benzylpiperidin-2-yl)ethanamine typically involves multi-step processes, including nucleophilic substitution, coupling reactions, or reductions. One common approach involves the alkylation of piperidine derivatives followed by selective reductions to introduce the ethanamine group. Recent advancements in catalytic methods have improved the efficiency and scalability of these syntheses, enabling large-scale production for industrial applications.

One of the most promising areas of research involving benzylpiperidine derivatives is their application in drug delivery systems. Scientists have explored the use of 2-(1-Benzylpiperidin-2-yl)ethanamine as a carrier molecule for targeted drug delivery due to its ability to form amphiphilic structures that enhance drug solubility and bioavailability. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been extensively studied, offering new avenues for producing enantiomerically pure compounds.

In conclusion, 2-(1-Benzylpiperidin-2-yl)ethanamine (CAS No. 915919-74-3) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern organic chemistry and materials science.